Cas no 459418-29-2 (7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 459418-29-2
• MF: C₁₉H₁₇BrN₄O₂
• MW: 413.267883062363
• CID: 6019953
• PubChem ID: 4347265
• Update Time: 2025-10-22

7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-1,7-dihydro-
• SR-01000010691
• 459418-29-2
• SR-01000010691-1
• ZINC00952211
• F1177-0090
• ZINC00952212
• Oprea1_241183
• AKOS016290368
• Z56175886
• AKOS000807925
• Oprea1_136971
• 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C19H17BrN4O2/c1-25-17-7-6-12(9-18(17)26-2)15-10-16(13-4-3-5-14(20)8-13)24-19(23-15)21-11-22-24/h3-11,16H,1-2H3,(H,21,22,23)
• InChI Key： KVQLHGKCZAVOJN-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC(Br)=C1)C=C(C1=CC=C(OC)C(OC)=C1)N=2

Computed Properties

• Exact Mass: 412.05349g/mol
• Monoisotopic Mass: 412.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 528.4±60.0 °C(Predicted)
• pka: 6.65±0.60(Predicted)

Additional information on 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine

Introduction to 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 459418-29-2)

7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 459418-29-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the bromophenyl and dimethoxyphenyl substituents, contribute to its distinct pharmacological properties.

The development and study of 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine have been driven by its potential as a lead compound in drug discovery. Recent research has highlighted its activity against various biological targets, making it a promising candidate for the treatment of several diseases. This introduction will provide a comprehensive overview of the compound's structure, synthesis methods, biological activities, and potential therapeutic applications.

Structure and Synthesis:

The molecular structure of 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine is characterized by a central triazolopyrimidine core with specific substituents at the 7 and 5 positions. The bromophenyl group at position 7 and the dimethoxyphenyl group at position 5 are crucial for its biological activity. The synthesis of this compound typically involves multi-step reactions that include the formation of the triazolopyrimidine core followed by the introduction of the substituents.

One common synthetic route involves the reaction of a suitable arylamine with an appropriate aldehyde to form an intermediate imine. This imine is then cyclized in the presence of a cyanamide derivative to form the triazolopyrimidine core. Subsequent functionalization steps are employed to introduce the bromophenyl and dimethoxyphenyl groups. The choice of reagents and reaction conditions is critical to achieving high yields and purity of the final product.

Biological Activities:

7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine has been extensively studied for its biological activities. One of its most notable properties is its potent antiproliferative activity against various cancer cell lines. In vitro studies have shown that this compound can inhibit cell growth and induce apoptosis in cancer cells through multiple mechanisms. These mechanisms include the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its antiproliferative effects, 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine has also demonstrated anti-inflammatory properties. Research has indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in inflammatory models. This dual activity makes it a potential candidate for the treatment of inflammatory diseases alongside cancer.

Potential Therapeutic Applications:

The unique combination of antiproliferative and anti-inflammatory activities makes 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine an attractive candidate for further development in drug discovery programs. Several preclinical studies have explored its potential in treating various diseases.

In cancer research, this compound has shown promise in inhibiting tumor growth in xenograft models. Its ability to target multiple signaling pathways involved in cancer progression suggests that it could be effective against a wide range of cancer types. Ongoing clinical trials are evaluating its safety and efficacy in human subjects.

Beyond cancer therapy, there is growing interest in using 7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated its ability to reduce inflammation and improve disease symptoms in animal models.

Conclusion:

7-(3-bromophenyl)-5-(3,4-dimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1，5-a]pyrimidine (CAS No. 459418-29-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.